2-Acetamido-4-fluorotoluene
Cat. No. B1273465
:
366-49-4
M. Wt: 167.18 g/mol
InChI Key: OSXGBILCTZUOGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][C:2]([O:3][C:5]([CH3:6])=[O:7])=[O:4].[NH2:8][c:9]1[c:10]([CH3:16])[cH:11][cH:12][c:13]([F:15])[cH:14]1.[OH2:17]>>[C:5]([CH3:6])(=[O:7])[NH:8][c:9]1[c:10]([CH3:16])[cH:11][cH:12][c:13]([F:15])[cH:14]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CC(=O)OC(C)=O
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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Cc1ccc(F)cc1N
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Name
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
CC(=O)Nc1cc(F)ccc1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
